Cas no 895642-58-7 (3-(4-chlorobenzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine)

• Product Name: 3-(4-chlorobenzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine
• CAS No: 895642-58-7
• MF: C₂₃H₁₈ClFN₂O₃S
• MW: 456.917026996613
• CID: 5954279
• PubChem ID: 18560469
• Update Time: 2025-09-28

3-(4-chlorobenzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine
• 3-(4-chlorophenyl)sulfonyl-6-fluoro-N-[(4-methoxyphenyl)methyl]quinolin-4-amine
• 895642-58-7
• AKOS001858306
• 3-((4-chlorophenyl)sulfonyl)-6-fluoro-N-(4-methoxybenzyl)quinolin-4-amine
• 3-(4-CHLOROBENZENESULFONYL)-6-FLUORO-N-[(4-METHOXYPHENYL)METHYL]QUINOLIN-4-AMINE
• F1609-0796

• Inchi： 1S/C23H18ClFN2O3S/c1-30-18-7-2-15(3-8-18)13-27-23-20-12-17(25)6-11-21(20)26-14-22(23)31(28,29)19-9-4-16(24)5-10-19/h2-12,14H,13H2,1H3,(H,26,27)
• InChI Key： LLEBTVLAURYJGR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(NCC2=CC=C(OC)C=C2)=C(S(C2=CC=C(Cl)C=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 456.0710695g/mol
• Monoisotopic Mass: 456.0710695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 3-(4-chlorobenzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine

Research Briefing on 3-(4-chlorobenzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine (CAS: 895642-58-7)

3-(4-chlorobenzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine (CAS: 895642-58-7) is a novel quinoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, with its unique structural features, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. The presence of a chlorobenzenesulfonyl group, a fluorine atom, and a methoxyphenylmethylamine moiety contributes to its distinct pharmacological properties, making it a subject of intense research.

Recent studies have focused on elucidating the mechanism of action of this compound. Preliminary findings suggest that it exhibits potent inhibitory activity against specific kinases involved in cell proliferation and survival pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(4-chlorobenzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine effectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The compound's ability to selectively inhibit these kinases while minimizing off-target effects highlights its potential as a targeted therapy.

In addition to its anticancer properties, this compound has also been investigated for its antimicrobial activity. A recent in vitro study revealed that it exhibits broad-spectrum activity against several drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of essential enzymatic processes, making it a promising candidate for the development of new antibiotics.

The synthesis and optimization of 3-(4-chlorobenzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with high yield and purity, facilitating further pharmacological evaluations. Notably, a 2024 study detailed a scalable and cost-effective synthetic route that employs palladium-catalyzed cross-coupling reactions, which could pave the way for large-scale production and clinical development.

Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile. Furthermore, structure-activity relationship (SAR) studies are being conducted to identify analogs with improved efficacy and safety profiles.

In conclusion, 3-(4-chlorobenzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine represents a promising therapeutic agent with diverse applications in oncology and infectious diseases. Continued research efforts are essential to fully unlock its potential and translate these findings into clinical benefits. The compound's unique structural and pharmacological properties position it as a valuable candidate for further investigation and development in the field of chemical biology and medicinal chemistry.